Cas no 495-45-4 (1,3-Diphenyl-2-buten-1-one)

1,3-Diphenyl-2-buten-1-one structure
1,3-Diphenyl-2-buten-1-one structure
Product Name:1,3-Diphenyl-2-buten-1-one
CAS No:495-45-4
MF:C16H14O
MW:222.281764507294
MDL:MFCD00043705
CID:329908
PubChem ID:5376310
Update Time:2025-04-19

1,3-Diphenyl-2-buten-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-one,1,3-diphenyl-
    • 1 3-DIPHENYL-2-BUTEN-1-ONE
    • DYPNONE
    • 1,3-diphenyl-2-butenone
    • 1,3-diphenylbut-2-en-1-one
    • 1-oxo-1,3-diphenyl-2-butene
    • ar-Styrylacetophenone
    • Dypenone (6ci)
    • Einecs 207-801-6
    • (E)-1,3-diphenyl-but-2-en-1-one
    • 495-45-4
    • 2-Buten-1-one,3-diphenyl-
    • (E)-1,3-DIPHENYL-2-BUTEN-1-ONE
    • ACETOPHENONE,AR-STYRYL-
    • MLS002637611
    • 8L47F7V9D7
    • AKOS015841739
    • Chalcone, .beta.-methyl-
    • MFCD00043705
    • 1,3-Diphenyl-2-buten-1-one
    • (E)-1,3-diphenylbut-2-en-1-one
    • 2-BUTEN-1-ONE, 1,3-DIPHENYL-, (2E)-
    • (2E)-1,3-Diphenyl-2-buten-1-one
    • (E)-dypnone
    • NSC-2063
    • NSC-208858
    • PLELHVCQAULGBH-OUKQBFOZSA-N
    • NS00043489
    • Dypnone, E-
    • (2E)-1,3-Diphenyl-2-buten-1-one #
    • (2E)-1,3-diphenylbut-2-en-1-one
    • 2-Buten-1-one, 1,3-diphenyl-
    • Q27270695
    • NSC2063
    • 1,3-Diphenyl-2-buten-1-one, mostly trans isomer
    • .beta.-Methylchalcone
    • DTXSID301020715
    • DYPNONE, (E)-
    • UNII-8L47F7V9D7
    • 22573-24-6
    • TRANS-DYPNONE
    • NSC 208858
    • MDL: MFCD00043705
    • Inchi: 1S/C16H14O/c1-13(14-8-4-2-5-9-14)12-16(17)15-10-6-3-7-11-15/h2-12H,1H3/b13-12+
    • InChI Key: PLELHVCQAULGBH-OUKQBFOZSA-N
    • SMILES: O=C(C1C=CC=CC=1)/C=C(\C)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.10400
  • Monoisotopic Mass: 222.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 4.3

Experimental Properties

  • Density: d415 1.1080
  • Boiling Point: bp760 340-345° (partial decompn); bp22 225°; bp1.0 150-155°
  • Flash Point: 150.1 ºC
  • Refractive Index: nD20 1.6343
  • PSA: 17.07000
  • LogP: 3.97280

1,3-Diphenyl-2-buten-1-one Security Information

  • Toxicity:LD50 orally in rats: 3.6 g/kg (Smyth)

1,3-Diphenyl-2-buten-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D489493-250mg
1,3-Diphenyl-2-buten-1-one
495-45-4
250mg
$ 50.00 2022-06-05
TRC
D489493-500mg
1,3-Diphenyl-2-buten-1-one
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500mg
$ 65.00 2022-06-05
TRC
D489493-2.5g
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$ 135.00 2022-06-05
BAI LING WEI Technology Co., Ltd.
341834-250mg
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250mg
¥ 418 2022-04-26
BAI LING WEI Technology Co., Ltd.
341834-1g
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1g
¥ 814 2022-04-26
BAI LING WEI Technology Co., Ltd.
341834-5g
1,3-Diphenyl-2-buten-1-one
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5g
¥ 1474 2022-04-26
BAI LING WEI Technology Co., Ltd.
341834-25g
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¥ 4928 2022-04-26
eNovation Chemicals LLC
Y1233171-250mg
2-Buten-1-one,1,3-diphenyl-
495-45-4 97%
250mg
$155 2024-06-07
eNovation Chemicals LLC
Y1233171-1g
2-Buten-1-one,1,3-diphenyl-
495-45-4 97%
1g
$185 2024-06-07
eNovation Chemicals LLC
Y1233171-5g
2-Buten-1-one,1,3-diphenyl-
495-45-4 97%
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$300 2024-06-07

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